Cas no 2680833-15-0 (benzyl N-5-bromo-2-chloro-4-(cyanosulfanyl)phenylcarbamate)

• Product Name: benzyl N-5-bromo-2-chloro-4-(cyanosulfanyl)phenylcarbamate
• CAS No: 2680833-15-0
• MF: C₁₅H₁₀BrClN₂O₂S
• MW: 397.674100399017
• CID: 5625011
• PubChem ID: 165922663
• Update Time: 2025-06-26

benzyl N-5-bromo-2-chloro-4-(cyanosulfanyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680833-15-0
• benzyl N-[5-bromo-2-chloro-4-(cyanosulfanyl)phenyl]carbamate
• EN300-28303084
• benzyl N-5-bromo-2-chloro-4-(cyanosulfanyl)phenylcarbamate

• Inchi： 1S/C15H10BrClN2O2S/c16-11-6-13(12(17)7-14(11)22-9-18)19-15(20)21-8-10-4-2-1-3-5-10/h1-7H,8H2,(H,19,20)
• InChI Key： IYFWUNBWYGNYPV-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(=C1)NC(=O)OCC1C=CC=CC=1)Cl)SC#N

Computed Properties

• Exact Mass: 395.93349g/mol
• Monoisotopic Mass: 395.93349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 87.4Ų

Additional information on benzyl N-5-bromo-2-chloro-4-(cyanosulfanyl)phenylcarbamate

Introduction to benzyl N-5-bromo-2-chloro-4-(cyanosulfanyl)phenylcarbamate (CAS No. 2680833-15-0)

Benzyl N-5-bromo-2-chloro-4-(cyanosulfanyl)phenylcarbamate (CAS No. 2680833-15-0) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential applications. This compound, characterized by its complex aromatic and functional groups, holds promise in various areas of research, including drug discovery and materials science.

The chemical structure of benzyl N-5-bromo-2-chloro-4-(cyanosulfanyl)phenylcarbamate features a benzyl carbamate moiety attached to a substituted phenyl ring. The presence of bromine, chlorine, and a cyanosulfanyl group imparts specific chemical and physical properties that make this compound particularly interesting for detailed investigation. The bromine and chlorine atoms introduce halogen bonding capabilities, while the cyanosulfanyl group adds unique reactivity and stability characteristics.

Recent studies have explored the synthetic routes for the preparation of benzyl N-5-bromo-2-chloro-4-(cyanosulfanyl)phenylcarbamate. One notable approach involves the reaction of 5-bromo-2-chloro-4-(cyanosulfanyl)aniline with benzyl chloroformate under controlled conditions. This method has been optimized to achieve high yields and purity, making it suitable for large-scale synthesis in both academic and industrial settings.

In the context of medicinal chemistry, benzyl N-5-bromo-2-chloro-4-(cyanosulfanyl)phenylcarbamate has shown potential as a lead compound for the development of new therapeutic agents. Its structural features suggest possible interactions with biological targets such as enzymes, receptors, and ion channels. Preliminary in vitro studies have indicated that this compound exhibits moderate to high binding affinity for certain protein targets, which could be further explored for drug design purposes.

The physicochemical properties of benzyl N-5-bromo-2-chloro-4-(cyanosulfanyl)phenylcarbamate have also been extensively studied. Key parameters such as solubility, stability, and partition coefficients have been determined to assess its suitability for various applications. For instance, its solubility in different solvents has been evaluated to optimize its use in solution-based reactions and formulations.

In addition to its potential in drug discovery, benzyl N-5-bromo-2-chloro-4-(cyanosulfanyl)phenylcarbamate has shown promise in materials science. The unique combination of functional groups makes it a candidate for the development of advanced materials with tailored properties. Research in this area is still in its early stages but has already yielded promising results in areas such as polymer synthesis and surface modification.

The environmental impact of benzyl N-5-bromo-2-chloro-4-(cyanosulfanyl)phenylcarbamate is another important consideration. Studies have been conducted to evaluate its biodegradability and potential ecological effects. Preliminary findings suggest that this compound degrades relatively quickly under natural conditions, reducing the risk of long-term environmental accumulation.

To further advance the understanding and application of benzyl N-5-bromo-2-chloro-4-(cyanosulfanyl)phenylcarbamate, ongoing research is focused on several key areas. These include optimizing synthetic methods to improve yield and purity, exploring new biological targets for therapeutic applications, and developing advanced materials with enhanced properties. Collaborative efforts between chemists, biologists, and materials scientists are essential to fully realize the potential of this compound.

In conclusion, benzyl N-5-bromo-2-chloro-4-(cyanosulfanyl)phenylcarbamate (CAS No. 2680833-15-0) is a multifaceted compound with a wide range of potential applications. Its unique chemical structure and properties make it an exciting subject for continued research and development in both academic and industrial settings. As new findings emerge, this compound is likely to play an increasingly important role in advancing our understanding of complex chemical systems and their practical applications.